N-(4-fluorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(3-oxo-4H-1,4-benzoxazin-2-yl)acetamide
• InChI: InChI=1S/C16H13FN2O3/c17-10-5-7-11(8-6-10)18-15(20)9-14-16(21)19-12-3-1-2-4-13(12)22-14/h1-8,14H,9H2,(H,18,20)(H,19,21)
• InChI Key: NQEZAURSCZMKMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)C(O2)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2O3
• Molecular Weight: 300.28 g/mol

Description

N-(4-fluorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetamide, also known as FOA, is a chemical compound that has been widely used in scientific research due to its unique properties. FOA is a synthetic compound that is used as an antibiotic, antifungal, and antiviral agent. It is also used in the field of genetics to study gene expression and gene regulation.

Mechanism of Action

N-(4-fluorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetamide is a prodrug that is converted into a toxic compound by the enzyme cytosine deaminase (CD). CD is expressed in certain cells, such as yeast and bacterial cells, that have been genetically modified to express this enzyme. When this compound is added to these cells, it is converted into a toxic compound that kills the cells.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile in both in vitro and in vivo studies. It has been shown to inhibit the growth of various bacterial and fungal strains. This compound has also been shown to have antiviral activity against certain viruses.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetamide is a useful tool for studying gene expression and gene regulation in yeast and bacterial cells. It is a cost-effective alternative to other selection agents such as antibiotics. However, this compound is not effective in all cell types and requires the expression of CD to be effective.

Future Directions

There are several potential future directions for N-(4-fluorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetamide research. One area of research is the development of new selection markers for use in yeast genetics. Another area of research is the identification of new bacterial targets for antibiotics. Additionally, this compound could be used in combination with other drugs to enhance their effectiveness against certain diseases.

Scientific Research Applications

N-(4-fluorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetamide has been extensively studied in the field of genetics to study gene expression and gene regulation. It is used as a selection agent in yeast genetics to select for cells that have undergone a genetic change. This compound is also used in the study of bacterial genetics to study gene regulation and to identify new antibiotic targets.